Cas no 2227828-10-4 ((2S)-2-cyclopentyloxirane)

• Product Name: (2S)-2-cyclopentyloxirane
• CAS No: 2227828-10-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6082670
• PubChem ID: 93518296
• Update Time: 2025-05-20

(2S)-2-cyclopentyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-cyclopentyloxirane
• 2227828-10-4
• EN300-1814929

• Inchi： 1S/C7H12O/c1-2-4-6(3-1)7-5-8-7/h6-7H,1-5H2/t7-/m1/s1
• InChI Key： JFFFDMRLXIJHEF-SSDOTTSWSA-N
• SMILES： O1C[C@@H]1C1CCCC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-cyclopentyloxirane

Introduction to (2S)-2-cyclopentyloxirane (CAS No. 2227828-10-4)

(2S-2-cyclopentyloxirane) is a significant compound in the field of chiral chemistry and pharmaceutical research, characterized by its unique stereochemical configuration and versatile applications. This enantiomerically pure compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227828-10-4, has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules.

The molecular structure of (2S-2-cyclopentyloxirane) consists of a cyclopentyl group attached to an epoxy functional group, with the (S)-configuration at the chiral center. This specific arrangement imparts unique reactivity and selectivity, making it a valuable building block in organic synthesis. The epoxy moiety is particularly notable for its ability to participate in various chemical transformations, including ring-opening reactions, which are pivotal in constructing complex molecular architectures.

In recent years, (2S-2-cyclopentyloxirane) has been extensively studied for its potential applications in drug development. Its stereochemistry is crucial, as enantiomeric purity can significantly influence the pharmacological properties of derived compounds. For instance, studies have demonstrated that enantiomerically pure epoxides can serve as effective intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The (S)-configuration of this compound has shown promise in enhancing binding affinity and reducing side effects compared to its racemic counterpart.

The synthesis of (2S-2-cyclopentyloxirane) typically involves asymmetric epoxidation of cyclopentene derivatives using chiral catalysts or auxiliaries. Advances in catalytic systems, such as transition metal complexes and biocatalysts, have improved the efficiency and scalability of these processes. Notably, recent research has highlighted the use of enzymatic approaches, leveraging microbial oxidoreductases, to achieve high enantioselectivity with minimal environmental impact. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Beyond its pharmaceutical applications, (2S-2-cyclopentyloxirane) has found utility in materials science and agrochemical research. The epoxy functional group enables the compound to act as a crosslinking agent in polymer formulations, contributing to the development of advanced materials with enhanced mechanical and thermal properties. Additionally, derivatives of this compound have been explored as intermediates in the synthesis of herbicides and pesticides, where their structural features contribute to improved efficacy and selectivity.

The chemical reactivity of (2S-2-cyclopentyloxirane) allows for diverse functionalization strategies, making it a versatile tool for synthetic chemists. Ring-opening reactions with nucleophiles yield linear alcohols or amines, which can be further modified to access more complex structures. This flexibility is particularly valuable in medicinal chemistry, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

In conclusion, (2S-2-cyclopentyloxirane) represents a cornerstone compound in modern synthetic chemistry, with far-reaching implications across multiple disciplines. Its unique stereochemistry and reactivity make it indispensable for the development of new drugs, materials, and agrochemicals. As research continues to uncover novel applications and synthetic methodologies, the significance of this compound is expected to grow even further.